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Compound of Interest

Compound Name: 4-Ethylbenzenethiolate

Cat. No.: B15497043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and potential applications of 4-Ethylbenzenethiol. The

information is compiled from various scientific databases and supplier information.

Chemical Identity and Physical Properties
4-Ethylbenzenethiol, also known as 4-ethylthiophenol, is an organosulfur compound with the

chemical formula C₈H₁₀S[1][2]. It is characterized by a benzene ring substituted with an ethyl

group and a thiol group at the para position.

Table 1: Physical and Chemical Properties of 4-
Ethylbenzenethiol
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Property Value Source(s)

Molecular Formula C₈H₁₀S [1][2]

Molecular Weight 138.23 g/mol [1]

Appearance
Colorless to slightly pale yellow

liquid
N/A

Odor Disagreeable, stench [3]

Boiling Point 119-120 °C at 30 mmHg N/A

Melting Point -30 °C (estimate) N/A

Density 1.02 g/cm³ N/A

Vapor Pressure 0.262 mmHg at 25 °C N/A

Refractive Index 1.563 N/A

pKa 6.84 ± 0.10 (Predicted) N/A

Solubility

Soluble in organic solvents like

alcohol and ether; insoluble in

water.

[4]

Safety and Handling
4-Ethylbenzenethiol is classified as a hazardous substance and should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard Information for 4-Ethylbenzenethiol
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Hazard Statement Code Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[1]

Acute Toxicity, Dermal

(Category 4)
H312 Harmful in contact with skin.[1]

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation (Category 2A)
H319

Causes serious eye irritation.

[1]

Acute Toxicity, Inhalation

(Category 4)
H332 Harmful if inhaled.[1]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335
May cause respiratory

irritation.[1]

Precautionary Statements: P261, P280, P304+P340, P305+P351+P338, P405, P501a.

Spectral Data
Spectral data is crucial for the identification and characterization of 4-Ethylbenzenethiol.

Table 3: Key Spectral Information for 4-
Ethylbenzenethiol

Spectroscopic Technique Key Features Source(s)

Mass Spectrometry (GC-MS)

Molecular Ion (M⁺): m/z 138.

Major fragments at m/z 123,

105.

[1]

Infrared Spectroscopy (FTIR)

Data available, typically

performed on a neat sample

using a capillary cell.

[1]

Raman Spectroscopy Data available. [1]
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Chemical Reactivity and Synthesis
Reactivity
As a thiol, 4-Ethylbenzenethiol is expected to undergo reactions typical of this functional group.

The thiol proton is weakly acidic, and the corresponding thiolate is a good nucleophile.

Oxidation can lead to the formation of the corresponding disulfide.

Synthesis
A potential synthetic route to 4-Ethylbenzenethiol can be envisioned starting from 4-

ethylaniline. This would likely involve a diazotization reaction followed by reaction with a sulfur-

containing reagent.

Potential Synthesis of 4-Ethylbenzenethiol

4-Ethylaniline Diazonium Salt

 1. NaNO₂, HCl 
 2. KSH 4-Ethylbenzenethiol

Click to download full resolution via product page

Caption: Plausible synthetic pathway to 4-Ethylbenzenethiol.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and reactions of 4-

Ethylbenzenethiol are not readily available in the public domain. Researchers should adapt

general procedures for the synthesis of aromatic thiols, exercising due caution. A general

workflow for handling and using a research chemical like 4-Ethylbenzenethiol is outlined below.
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General Workflow for a Research Chemical

Acquisition and SDS Review

Risk Assessment

PPE Selection

Experimentation in Ventilated Hood

Characterization (e.g., NMR, GC-MS)

Waste Disposal (as Hazardous Waste)

Click to download full resolution via product page

Caption: General experimental workflow for 4-Ethylbenzenethiol.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the specific biological activity of 4-

Ethylbenzenethiol or its involvement in any signaling pathways. While the parent compound,

ethylbenzene, has undergone toxicological studies, this data cannot be directly extrapolated to

4-Ethylbenzenethiol[5]. Thiol-containing compounds, in general, can have diverse biological
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effects, including acting as antioxidants or interacting with metalloenzymes[6]. However,

specific studies on this compound are lacking.

Due to the absence of data on biological interactions, a signaling pathway diagram cannot be

provided at this time.

Applications in Research and Development
Given its chemical structure, 4-Ethylbenzenethiol could potentially be used in the following

areas:

Organic Synthesis: As a building block for the introduction of the 4-ethylphenylthio group into

molecules.

Materials Science: In the formation of self-assembled monolayers (SAMs) on metal surfaces,

a common application for aromatic thiols.

Drug Discovery: As a fragment for library synthesis in early-stage drug discovery, although

no specific biological targets have been identified.

Potential Research Applications

4-Ethylbenzenethiol

Organic Synthesis

Materials Science

Drug Discovery
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Caption: Potential applications of 4-Ethylbenzenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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